Cas no 556-72-9 (Pyrimidine,1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl-)

Pyrimidine,1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl- structure
556-72-9 structure
Product Name:Pyrimidine,1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl-
CAS No:556-72-9
MF:C9H18N2
MW:154.252622127533
CID:372602
PubChem ID:68396
Update Time:2025-04-19

Pyrimidine,1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl-
    • 2 2 4 4 6-PENTAMETHYL-2 3 4 5-TETRAHYDROPYRIMIDINE
    • 2,2,4,6,6-pentamethyl-1,5-dihydropyrimidine
    • 1,2,5,6-Tetrahydro-2,2,4,6,6-pentamethylpyrimidine
    • 2,2,4,6,6-pentamethyl-1,2,5,6-tetrahydropyrimidine
    • 2,2,4,6,6-Pentamethyltetrahydro pyrimidine
    • 2,3,4,5-Tetrahydro-2,2,4,4,6-pentamethylpyrimidine
    • Acetonin
    • Acetonine
    • BRN 0115247
    • Pyrimidine, 2,2,4,6,6-pentamethyl tetrahydro-
    • EINECS 209-139-3
    • DTXSID0060309
    • 5-23-04-00066 (Beilstein Handbook Reference)
    • UNII-AVP0X7K1TC
    • PIFBMJMXJMZZRG-UHFFFAOYSA-N
    • 556-72-9
    • AVP0X7K1TC
    • SCHEMBL6130803
    • 2,2,4,4,6-PENTAMETHYL-2,3,4,5-TETRAHYDROPYRIMIDINE
    • AKOS006274085
    • 2,2,4,4,6-pentamethyl-3,5-dihydro-pyrimidine
    • Pyrimidine, 1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl-
    • NS00043586
    • Inchi: 1S/C9H18N2/c1-7-6-8(2,3)11-9(4,5)10-7/h11H,6H2,1-5H3
    • InChI Key: PIFBMJMXJMZZRG-UHFFFAOYSA-N
    • SMILES: N1C(C)(C)N=C(C)CC1(C)C

Computed Properties

  • Exact Mass: 154.14714
  • Monoisotopic Mass: 154.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.4A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 0.9617 (rough estimate)
  • Boiling Point: 269.1°C (rough estimate)
  • Flash Point: 67.9°C
  • Refractive Index: 1.4706 (estimate)
  • PSA: 24.39

Pyrimidine,1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonia Catalysts: Acetic acid (aluminum magnesium hydroxide complex)
Reference
Method for producing 2,2,6,6-tetramethyl-4-oxopiperidine and/or 2,2,4,4,6-pentamethyl-2,3,4,5-tetrahydropyrimidine
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Pyrimidine,1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl- Preparation Products

Pyrimidine,1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl- Related Literature

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